Cas no 111036-92-1 (4,5-dimethoxycyclohepta-2,4,6-trien-1-one)

111036-92-1 structure
Product name:4,5-dimethoxycyclohepta-2,4,6-trien-1-one
4,5-dimethoxycyclohepta-2,4,6-trien-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dimethoxycyclohepta-2,4,6-trien-1-one
- 111036-92-1
- DTXSID00549601
- 4,5-Dimethoxycyclohepta-2,4,6-trien-1-one
-
- Inchi: InChI=1S/C9H10O3/c1-11-8-5-3-7(10)4-6-9(8)12-2/h3-6H,1-2H3
- InChI Key: XTGXXTKZDOZKNA-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 166.062994177Da
- Monoisotopic Mass: 166.062994177Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 1
4,5-dimethoxycyclohepta-2,4,6-trien-1-one Related Literature
-
Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
-
2. Characterization and validation of sampling and analytical methods for mycotoxins in workplace airDanièle Jargot,Sandrine Melin Environ. Sci.: Processes Impacts, 2013,15, 633-644
-
R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
-
Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
111036-92-1 (4,5-dimethoxycyclohepta-2,4,6-trien-1-one) Related Products
- 221295-10-9([[5-(Dimethylamino)pyrazine-2-yl]methylene]malononitrile)
- 1804359-18-9(6-(Chloromethyl)-4-methoxy-2-nitro-3-(trifluoromethoxy)pyridine)
- 868228-52-8(1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea)
- 2228096-80-6(2-amino-2-1-(5-chloro-2-fluoropyridin-3-yl)cyclopropylacetic acid)
- 2580231-78-1(3-{[(Tert-butoxy)carbonyl]amino}-6-iodopyrazine-2-carboxylic acid)
- 899958-75-9(N-(1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)-N-(pyridin-2-yl)methylacetamide)
- 78283-22-4(2,6-Dinitrophenyl acetaldehyde)
- 125575-35-1(Ethyl (3,4-Dimethoxyphenyl)-difluoroacetate)
- 85699-62-3(alpha-Conidendrin)
- 1891429-56-3(5-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,2-oxazol-3-amine)
Recommended suppliers
上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
